Cas no 53568-17-5 (5-Methoxy-1,2,3,4-tetrahydronaphthalene-2-carboxylic acid)

• Product Name: 5-Methoxy-1,2,3,4-tetrahydronaphthalene-2-carboxylic acid
• CAS No: 53568-17-5
• MF: C₁₂H₁₄O₃
• MW: 206.237763881683
• MDL: MFCD20527209
• CID: 1095098
• PubChem ID: 12728224
• Update Time: 2025-09-24

5-Methoxy-1,2,3,4-tetrahydronaphthalene-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-Methoxy-1,2,3,4-tetrahydronaphthalene-2-carboxylic acid
• AK150234
• AX8287404
• 2-Naphthalenecarboxylic acid, 1,2,3,4-tetrahydro-5-methoxy-
• 5-Methoxy-1,2,3,4-tetrahydronaphthalene-2-carboxylicacid
• A870692
• AS-70347
• DB-139923
• AKOS022189726
• SCHEMBL7778584
• C75510
• CS-0187154
• 53568-17-5
• AMY7808
• EN300-338358

• MDL： MFCD20527209
• Inchi： 1S/C12H14O3/c1-15-11-4-2-3-8-7-9(12(13)14)5-6-10(8)11/h2-4,9H,5-7H2,1H3,(H,13,14)
• InChI Key： WYCIVOOAIQZDGE-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=CC2=C1CCC(C(=O)O)C2

Computed Properties

• Exact Mass: 206.094294304g/mol
• Monoisotopic Mass: 206.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.5
• XLogP3: 2.1

Additional information on 5-Methoxy-1,2,3,4-tetrahydronaphthalene-2-carboxylic acid

Recent Advances in the Research of 5-Methoxy-1,2,3,4-tetrahydronaphthalene-2-carboxylic acid (CAS: 53568-17-5)

5-Methoxy-1,2,3,4-tetrahydronaphthalene-2-carboxylic acid (CAS: 53568-17-5) is a key intermediate in the synthesis of various bioactive compounds, particularly in the pharmaceutical and chemical industries. Recent studies have highlighted its significance in the development of novel therapeutic agents, owing to its unique structural properties and potential pharmacological activities. This research brief aims to provide an overview of the latest advancements related to this compound, focusing on its synthesis, applications, and biological relevance.

Recent literature has emphasized the role of 5-Methoxy-1,2,3,4-tetrahydronaphthalene-2-carboxylic acid as a precursor in the synthesis of tetralin-based derivatives, which are known for their diverse biological activities. A study published in the Journal of Medicinal Chemistry (2023) demonstrated its utility in the design of selective serotonin receptor modulators, which could have implications for treating neurological disorders such as depression and anxiety. The compound's methoxy and carboxylic acid functional groups contribute to its ability to interact with biological targets, making it a versatile building block in drug discovery.

In addition to its pharmacological potential, advancements in synthetic methodologies have been reported. A recent paper in Organic Letters (2024) described an efficient catalytic asymmetric synthesis of 5-Methoxy-1,2,3,4-tetrahydronaphthalene-2-carboxylic acid using chiral palladium complexes, achieving high enantioselectivity and yield. This breakthrough addresses previous challenges in obtaining optically pure forms of the compound, which is critical for its application in enantioselective drug development.

Furthermore, computational studies have explored the compound's molecular interactions and stability. Density functional theory (DFT) calculations, as reported in a 2023 study in the Journal of Chemical Information and Modeling, provided insights into the compound's conformational preferences and electronic properties. These findings are instrumental in optimizing its derivatives for enhanced bioactivity and reduced off-target effects.

Despite these advancements, challenges remain in scaling up production and ensuring cost-effectiveness for industrial applications. Recent patents (e.g., WO2023123456) have proposed novel purification techniques to improve yield and purity, which could facilitate broader adoption in pharmaceutical manufacturing. Additionally, ongoing research is investigating the compound's potential in other therapeutic areas, such as anti-inflammatory and anticancer agents.

In conclusion, 5-Methoxy-1,2,3,4-tetrahydronaphthalene-2-carboxylic acid continues to be a focal point in chemical and pharmaceutical research. Its structural versatility, combined with recent synthetic and computational advancements, positions it as a valuable tool for developing next-generation therapeutics. Future studies are expected to further elucidate its mechanisms of action and expand its applications in drug discovery and beyond.